ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate

• IUPAC Name: ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C16H13ClN2O5/c1-2-24-16(21)10-4-3-5-12(8-10)18-15(20)13-7-6-11(17)9-14(13)19(22)23/h3-9H,2H2,1H3,(H,18,20)
• InChI Key: ATEIEIQYNKOGJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C16H13ClN2O5
• Molecular Weight: 348.74 g/mol

Description

Ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a derivative of benzoic acid, and its unique chemical structure makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate is not fully understood. However, it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes, which are responsible for the development of inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in animal models of inflammation. It has also been shown to reduce the levels of reactive oxygen species (ROS), which are responsible for oxidative stress and tissue damage.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate in lab experiments include its high potency, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate. One potential area of research is the development of new drugs based on this compound for the treatment of various inflammatory diseases. Another area of research is the investigation of its potential applications in other fields such as biochemistry and pharmacology. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate involves the reaction between 4-chloro-2-nitrobenzoic acid and ethyl 3-amino benzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields the desired product, which can be further purified using various techniques such as column chromatography.

Scientific Research Applications

Ethyl 3-[(4-chloro-2-nitrobenzoyl)amino]benzoate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory diseases.